Cas no 1292046-51-5 (2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide)

• Product Name: 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide
• CAS No: 1292046-51-5
• MF: C₁₂H₁₂ClFN₂O
• MW: 254.687885284424
• CID: 5455699
• PubChem ID: 61902528
• Update Time: 2025-05-20

2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-N-(cyanomethyl)-N-ethylacetamide
• Z883139746
• 1292046-51-5
• EN300-7529360
• AKOS011176428
• 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide

• Inchi： 1S/C12H12ClFN2O/c1-2-16(7-6-15)12(17)8-9-10(13)4-3-5-11(9)14/h3-5H,2,7-8H2,1H3
• InChI Key： INYRVICUWSBXBB-UHFFFAOYSA-N
• SMILES： C1(CC(N(CC#N)CC)=O)=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 254.0622189g/mol
• Monoisotopic Mass: 254.0622189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 396.1±42.0 °C(Predicted)
• pka: -1.35±0.70(Predicted)

Additional information on 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide

2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide (CAS No. 1292046-51-5): A Comprehensive Overview

2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide (CAS No. 1292046-51-5) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure and functional groups, has garnered attention in recent scientific research due to its promising properties and versatility. The molecule consists of a benzene ring substituted with chlorine and fluorine atoms, along with an acetamide group that is further modified by cyanomethyl and ethyl substituents. This combination of functional groups imparts the compound with distinct chemical reactivity and biological activity.

The synthesis of 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, acylation, and coupling reactions. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale studies.

One of the most notable aspects of this compound is its potential in drug discovery. The presence of chlorine and fluorine atoms on the benzene ring contributes to its lipophilicity, which is crucial for drug absorption and bioavailability. Additionally, the acetamide group plays a significant role in modulating the compound's pharmacokinetic properties, such as solubility and permeability. Recent studies have explored its ability to inhibit key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

Another area where 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide has shown promise is in agrochemical applications. Its ability to interact with specific targets in pest control has led to investigations into its potential as a novel pesticide or herbicide. Researchers have reported encouraging results in laboratory tests, highlighting its efficacy against certain agricultural pests without significant toxicity to non-target organisms.

The structural versatility of this compound also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing technologies. Recent breakthroughs in nanotechnology have further expanded its potential in creating advanced materials with tailored properties.

In terms of environmental impact, 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide has undergone rigorous testing to assess its biodegradability and eco-toxicity. Initial findings suggest that it degrades under specific environmental conditions, reducing concerns about long-term accumulation in ecosystems. However, further studies are required to fully understand its environmental fate and ensure sustainable use.

Looking ahead, the continued exploration of 2-Chloro-N-(cyanomethyl)-N-ethyl-6-fluorobenzeneacetamide will undoubtedly yield new insights into its applications across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are expected to drive innovation and expand its utility. As research progresses, this compound stands as a testament to the power of chemical synthesis in addressing complex challenges across industries.